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Compound of Interest

Compound Name: SJF-1528

Cat. No.: B15615319

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
SJF-1528, a potent Proteolysis Targeting Chimera (PROTAC) designed to induce the
degradation of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth
Factor Receptor 2 (HER2).

Introduction

SJF-1528 is a chemical probe that functions as a degrader of both EGFR and HERZ2. It
consists of a ligand that binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase, connected
via a linker to a ligand that binds to EGFR and HER2. This dual-binding mechanism brings the
E3 ligase in close proximity to the target proteins, leading to their ubiquitination and
subsequent degradation by the proteasome. SJF-1528 is a valuable tool for studying the roles
of EGFR and HER2 in various cellular processes and for the development of novel
therapeutics, particularly in the context of cancer.

Quantitative Data Summary

For ease of reference, the key quantitative data for SJF-1528 are summarized in the table
below.
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Property Value Reference
Molecular Weight 1030.61 g/mol

Formula CssHs7CIFN70s8S

Purity >98%

Solubility Soluble to 100 mM in DMSO

CAS Number 2230821-38-0

Storage (Solid) Store at -20°C

-80°C for up to 6 months;
Storage (Stock Solution) -20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

Experimental Protocols
Preparation of a 10 mM SJF-1528 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of SJF-1528 in Dimethyl
Sulfoxide (

 To cite this document: BenchChem. [Application Notes and Protocols for SJF-1528].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615319#how-to-prepare-sjf-1528-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15615319?utm_src=pdf-body
https://www.benchchem.com/product/b15615319?utm_src=pdf-body
https://www.benchchem.com/product/b15615319#how-to-prepare-sjf-1528-stock-solution
https://www.benchchem.com/product/b15615319#how-to-prepare-sjf-1528-stock-solution
https://www.benchchem.com/product/b15615319#how-to-prepare-sjf-1528-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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